Cas no 90210-56-3 (Isoquinoline, 3-(phenylmethyl)-)

Isoquinoline, 3-(phenylmethyl)- structure
90210-56-3 structure
Product Name:Isoquinoline, 3-(phenylmethyl)-
CAS No:90210-56-3
MF:C16H13N
MW:219.281123876572
CID:791817
PubChem ID:2752932
Update Time:2025-04-19

Isoquinoline, 3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 3-(phenylmethyl)-
    • 3-benzylisoquinoline
    • AKOS004907776
    • NWWAXNAOOUDEBG-UHFFFAOYSA-N
    • SCHEMBL3121339
    • DTXSID70372943
    • 90210-56-3
    • Inchi: 1S/C16H13N/c1-2-6-13(7-3-1)10-16-11-14-8-4-5-9-15(14)12-17-16/h1-9,11-12H,10H2
    • InChI Key: NWWAXNAOOUDEBG-UHFFFAOYSA-N
    • SMILES: N1C=C2C=CC=CC2=CC=1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 219.104799419g/mol
  • Monoisotopic Mass: 219.104799419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 12.9Ų
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